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Compound Name: Azide-PEG8-Tos

Cat. No.: B15549878

Get Quote

An In-depth Technical Guide to Azide-PEG8-Tos

Introduction
Azide-PEG8-Tos is a heterobifunctional linker molecule widely utilized by researchers and

scientists in the fields of chemical biology, drug development, and materials science. Its unique

structure, featuring two distinct reactive groups at either end of a polyethylene glycol (PEG)

spacer, allows for the sequential and controlled conjugation of different molecules. This guide

provides a comprehensive overview of the structure, properties, and applications of Azide-
PEG8-Tos, complete with quantitative data and representative experimental methodologies.

Core Structure and Functional Components
Azide-PEG8-Tos is comprised of three key components: an azide group, an eight-unit

polyethylene glycol (PEG8) chain, and a tosylate (tosyl) group.[1][2] This linear molecule is

designed for versatility in bioconjugation and chemical synthesis.

Azide Group (-N₃): Located at one terminus, the azide group is a key functional group for

"click chemistry".[3] It undergoes highly efficient and specific cycloaddition reactions with

alkyne- or strained cyclooctyne-containing molecules (e.g., DBCO, BCN) to form a stable

triazole ring.[1][3][4] This reaction is known for its high yield, mild reaction conditions, and

biocompatibility, making it ideal for modifying sensitive biological molecules.[3]
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Polyethylene Glycol (PEG8) Spacer: The central component is a hydrophilic chain of eight

repeating ethylene glycol units. This PEG spacer enhances the solubility and bioavailability

of the resulting conjugate in aqueous environments, reduces aggregation, and can minimize

immunogenicity.[5]

Tosyl (Tosylate) Group (-OTs): The other terminus is functionalized with a tosyl group.

Tosylate is an excellent leaving group, making this end of the molecule highly reactive

towards nucleophiles such as amines (-NH₂), thiols (-SH), and hydroxyls (-OH) through

nucleophilic substitution.[4][6][7]

The combination of these three components makes Azide-PEG8-Tos a valuable tool for

creating complex molecular architectures, such as Antibody-Drug Conjugates (ADCs) and

PROTACs (Proteolysis Targeting Chimeras).[6][7]

Caption: Chemical structure of Azide-PEG8-Tos.

Physicochemical Properties
The quantitative data for Azide-PEG8-Tos are summarized in the table below, providing key

parameters for experimental planning and execution.
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Property Value Reference(s)

Chemical Name

23-Azido-3,6,9,12,15,18,21-

heptaoxatricosyl 4-

methylbenzenesulfonate

[2]

Synonyms
Azido-PEG8-Tos, N3-PEG8-

Tos
[2]

CAS Number 857892-34-3 [1][2][6]

Molecular Formula C₂₃H₃₉N₃O₁₀S [1][2][6]

Molecular Weight 549.6 g/mol [1][3][7][8]

Purity ≥95% - 98% [1][8][9]

Appearance
Varies (typically a liquid or

solid)
-

Storage Conditions
-20°C, keep dry and protected

from light
[1]

Reactivity and Applications
The bifunctional nature of Azide-PEG8-Tos allows for a two-step conjugation strategy, which is

fundamental to its utility.

Click Chemistry Pathway (Azide End): The azide group reacts with an alkyne-functionalized

molecule in the presence of a copper(I) catalyst or with a strained cyclooctyne (e.g., DBCO)

in a copper-free, strain-promoted reaction. This forms a highly stable triazole linkage.[3] This

pathway is often used to attach the linker to proteins, peptides, or other biomolecules.[5]

Nucleophilic Substitution Pathway (Tosyl End): The tosyl group is an excellent leaving group

that is readily displaced by a nucleophile.[7] For example, an amine-containing molecule can

react with the tosyl end to form a secondary amine, effectively linking the molecule to the

PEG chain. This reaction is central to attaching small molecule drugs or protein ligands.

This dual reactivity is leveraged in advanced drug development applications:
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PROTAC Synthesis: Azide-PEG8-Tos can serve as the PEG-based linker to connect a

target protein-binding ligand and an E3 ligase-binding ligand to form a PROTAC.[6]

Antibody-Drug Conjugate (ADC) Synthesis: It is used as a non-cleavable ADC linker to

attach a cytotoxic drug to an antibody.[6]

Reaction Pathways of Azide-PEG8-Tos
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Caption: Reactivity diagram for Azide-PEG8-Tos.

Experimental Protocols
While specific protocols vary based on the substrates, a general methodology for the synthesis

of an azide-terminated PEG derivative provides insight into the chemistry involved. The

following is a representative protocol for the conversion of a hydroxyl or sulfonate-activated

PEG to an azide-PEG.
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Objective: To synthesize an Azide-PEG derivative from a tosylated-PEG precursor.

Materials:

Tos-PEG8-OH (or a similar PEG-tosylate precursor)

Sodium Azide (NaN₃)

Anhydrous solvent (e.g., Dimethylformamide - DMF, or Ethanol)

Dichloromethane (DCM)

Anhydrous Sodium Sulfate (Na₂SO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Preparation: A round-bottom flask is charged with Tos-PEG8-OH and dried under vacuum.

The flask is then placed under an inert atmosphere (Argon or Nitrogen).

Dissolution: Anhydrous solvent (e.g., DMF) is added to dissolve the PEG precursor.

Reaction: Sodium azide (NaN₃), typically 1.5 equivalents, is added to the solution.[5]

Heating: The reaction mixture is heated (e.g., to 70-80°C) and stirred for a set period (e.g.,

12-24 hours) to ensure complete substitution of the tosylate group.[5][10]

Workup: After cooling to room temperature, the solvent is removed under reduced pressure

(rotary evaporation). The residue is redissolved in Dichloromethane (DCM).

Purification: The organic solution is washed with water to remove excess sodium azide and

other salts. The organic layer is then dried over anhydrous sodium sulfate (Na₂SO₄), filtered,

and concentrated again via rotary evaporation to yield the final Azide-PEG8-Tos product.[5]

Characterization: The final product's identity and purity should be confirmed using

techniques such as ¹H NMR and Mass Spectrometry.
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Caption: Workflow for Azide-PEG-Tos synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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